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Cat. No.: B1258118

For Researchers, Scientists, and Drug Development Professionals

Abstract

Imicyafos is a synthetic organophosphate nematicide effective against a range of plant-
parasitic nematodes, including root-knot, root-lesion, and cyst nematodes.[1] As a potent
acetylcholinesterase (AChE) inhibitor, it disrupts the nervous system of target organisms,
leading to paralysis and death.[1] This technical guide provides a comprehensive overview of
the chemical structure, physicochemical properties, mechanism of action, and relevant
experimental protocols for Imicyafos, tailored for a scientific audience engaged in research
and development.

Chemical Identity and Structure

Imicyafos, with the IUPAC name (RS)-{O-ethyl S-propyl (E)-[2-(cyanoimino)-3-
ethylimidazolidin-1-yl]phosphonothioate}, is a phosphonothioate compound.[1] Its chemical
structure is characterized by a central phosphorus atom bonded to an ethoxy group, a
propylthio group, an oxygen atom, and a substituted imidazolidine ring containing a cyanoimino
moiety. The presence of a chiral phosphorus center results in the existence of (R) and (S)
enantiomers, with the commercial product typically being a racemic mixture.[1]
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Identifier Value

(RS)-{O-ethyl S-propyl (E)-[2-(cyanoimino)-3-

UPAC Name ethylimidazolidin-1-ylJphosphonothioate}[1]
CAS Number 140163-89-9[1]

Chemical Formula C11H21N4O2PS[1]

Canonical SMILES CCCSP(=0)(N1CCN(C1=NC#N)CC)OCCJ1]
Molecular Weight 304.35 g/mol [1]

Physicochemical Properties

The physicochemical properties of Imicyafos are crucial for understanding its environmental
fate, bioavailability, and formulation development. It is a clear, colorless liquid with low volatility.

[1]

Property Value Source

Physical State Clear, colorless liquid [1]

Hayashi Pure Chemical

Melting Point -53.3t0 -50.5 °C
Ind.,Ltd.

Boiling Point 391.7 °C (Predicted) [1]
Water Solubility 77.63 g/L (at 20 °C, pH 4.5) ChemicalBook
logP (Octanol-Water Partition

o 1.64 (at 25 °C) [1]
Coefficient)
Vapor Pressure 1.9 x 10~% mPa (at 25 °C) ChemicalBook

) Hayashi Pure Chemical
Density 1.20 g/cm3 (at 20 °C)

Ind.,Ltd.

Mechanism of Action and Signaling Pathway
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Imicyafos exerts its nematicidal effect through the inhibition of acetylcholinesterase (AChE), a
critical enzyme in the nervous system of nematodes.[1] AChE is responsible for the hydrolysis
of the neurotransmitter acetylcholine (ACh) at the synaptic cleft, terminating the nerve signal.

By inhibiting AChE, Imicyafos leads to an accumulation of ACh in the synapse. This causes
continuous stimulation of acetylcholine receptors on the postsynaptic membrane, resulting in
hyperexcitation, paralysis, and ultimately, the death of the nematode.
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Caption: Mechanism of action of Imicyafos at the cholinergic synapse.

Experimental Protocols
Synthesis of Imicyafos

The synthesis of Imicyafos is a multi-step process. A plausible route, based on a patented
method, is outlined below. This process involves the preparation of key intermediates followed
by a final condensation step.
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Intermediate Synthesis

Dipropyl disulfide +
Phosphorus trichloride +
Sulfuryl chloride

Monocyanoamine +
Tetramethyl orthocarbonate

N-cyanoiminocarbonate +
N-ethylethylenediamine

S-propylphosphoryl dichloride N-cyanoiminocarbonate

1-ethyl-2-(N-cyanoimino)imidazolidine

Final Condensation

S-propylphosphoryl dichloride +
Ethanol

O-ethyl-S-propylphosphoryl chloride +

1-ethyl-2-(N-cyanoimino)imidazolidine

O-ethyl-S-propylphosphoryl chloride Imicyafos
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Agricultural Sample
(e.g., fruits, vegetables)

:

Extraction with Acetone

:

Partitioning with
Hexane and Dichloromethane

:

Cleanup with
Florisil Cartridge

Analysis by
HPLC-UVD or LC-MS

Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1258118#imicyafos-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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